Cas no 1049712-77-7 (N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride)

• Product Name: N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride
• CAS No: 1049712-77-7
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 4556376
• PubChem ID: 3026133
• Update Time: 2025-05-19

N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-2-(propylamino)acetamide hydrochloride
• NIOSH/AC6336830
• 2-(Propylamino)-N-(o-tolyl)acetamide hydrochloride
• N-(Methylphenyl)-2-(propylamino)acetamide hydrochloride
• Acetamide, N-(2-methylphenyl)-2-(propylamino)-, hydrochloride
• 1049712-77-7
• J-008061
• G46347
• N-(2-methylphenyl)-2-(propylamino)acetamide;hydrochloride
• 2-(Propylamino)-N-(o-tolyl)acetamidehydrochloride
• EN300-30157
• NSC-40128
• AC63368300
• N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride

• Inchi： 1S/C12H18N2O.ClH/c1-3-8-13-9-12(15)14-11-7-5-4-6-10(11)2;/h4-7,13H,3,8-9H2,1-2H3,(H,14,15);1H
• InChI Key： XMZJKWCSGORNCW-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNCCC)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 242.1185909 g/mol
• Monoisotopic Mass: 242.1185909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• Molecular Weight: 242.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride

Introduction to N-(2-Methylphenyl)-2-(propylamino)acetamide Hydrochloride (CAS No. 1049712-77-7)

N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride, identified by its CAS number 1049712-77-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular structure of N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride consists of a phenyl ring substituted with a methyl group at the 2-position, linked to an acetamide moiety with a propylamino group at the 2-position. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various pharmaceutical formulations.

The synthesis of N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The process typically begins with the preparation of the key intermediate, 2-methylbenzaldehyde, which undergoes reductive amination to introduce the propylamino group. Subsequent acetylation followed by salt formation yields the final product. The synthesis route is optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In recent years, N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride has been explored for its potential pharmacological activities. Studies have indicated that this compound exhibits properties that make it a promising candidate for further investigation in medicinal chemistry. Specifically, its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in neurotransmitter pathways. This has led to interest in its potential role as an intermediate in the development of novel therapeutics for neurological and psychiatric disorders.

The pharmacological profile of N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride has been the focus of several preclinical studies. Research has demonstrated that this compound demonstrates moderate affinity for certain serotonin receptors, which are implicated in mood regulation and cognitive functions. Additionally, its interaction with other neurotransmitter systems has been investigated, providing insights into its potential mechanisms of action. These findings suggest that N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride could serve as a valuable scaffold for designing more potent and selective drugs.

The chemical properties of N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride, such as its solubility, stability, and metabolic profile, are also critical factors in drug development. The hydrochloride salt form enhances its solubility in aqueous solutions, which is advantageous for formulation into oral or injectable medications. Furthermore, studies on its metabolic degradation pathways have provided valuable information for predicting its pharmacokinetic behavior in vivo. This knowledge is essential for optimizing dosing regimens and minimizing potential side effects.

In conclusion, N-(2-Methylphenyl)-2-(propylamino)acetamide hydrochloride (CAS No. 1049712-77-7)